Cas no 1402-83-1 (Tylosin,2A-deoxy-12,13-epoxy-12,13-dihydro-, (1'x)-)

Tylosin,2A-deoxy-12,13-epoxy-12,13-dihydro-, (1'x)- structure
1402-83-1 structure
Product name:Tylosin,2A-deoxy-12,13-epoxy-12,13-dihydro-, (1'x)-
CAS No:1402-83-1
MF:C46H77NO17
MW:916.100096464157
CID:148902
PubChem ID:6438267

Tylosin,2A-deoxy-12,13-epoxy-12,13-dihydro-, (1'x)- Chemical and Physical Properties

Names and Identifiers

    • Tylosin,2A-deoxy-12,13-epoxy-12,13-dihydro-, (1'x)-
    • 2-[(14E)-9-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2-[(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxymethyl]-8,12,16-trimethyl-5,13-dioxo-4
    • 2-[(2E)-8-[5-(4,5-dihydroxy-4,6-dimethyl-oxan-2-yl)oxy-4-dimethylamino -6-methyl-oxan-2-yl]oxy-14-ethyl-10-hydroxy-15-[(5-hydroxy-3,4-dimetho xy-6-methyl-oxan-2-yl)oxymethyl]-1,5,9-trimethyl-4,12-diox
    • ANGOLAMYCIN
    • (14E)-2-{[(6-deoxy-2,3-di-O-methylhexopyranosyl)oxy]methyl}-3-ethyl-7-hydroxy-8,12,16-trimethyl-5,13-dioxo-10-(2-oxoethyl)-4,17-dioxabicyclo[14.1.0]heptadec-14-en-9-
    • 2-[(2E)-8-[5-(4,5-dihydroxy-4,6-dimethyl-oxan-2-yl)oxy-4-dimethylamino -6-methyl-oxan-2-yl]oxy-14-ethyl-10-hydroxy-15-[(5-hydroxy-3,4-dimetho xy-6-methyl-oxan-2-yl)oxymethyl]-1,5,9-trimethyl-4,12-dioxo-13,17-diox abicyclo[14.1.0]heptadec-2-en-7-yl]acetaldehyde
    • BRN 6045489
    • 1402-83-1
    • 2-[(2E)-8-[5-(4,5-dihydroxy-4,6-dimethyl-oxan-2-yl)oxy-4-dimethylamino -6-methyl-oxan-2-yl]oxy-14-et
    • Angolamycin, BRN 6045489
    • 2-[(14E)-9-[5-(4,5-dihydroxy-4,6-dimethyl-tetrahydropyran-2-yl)oxy-4-(dimethylamino)-6-methyl-tetrahydropyran-2-yl]oxy-3-ethyl-7-hydroxy-2-[(5-hydroxy-3,4-dimethoxy-6-methyl-tetrahydropyran-2-yl)oxymethyl]-8,12,16-trimethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl]acetaldehyde
    • 2-[(14E)-9-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2-[(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxymethyl]-8,12,16-trimethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl]acetaldehyde
    • DTXSID801318246
    • Inchi: InChI=1S/C46H77NO17/c1-13-33-29(22-57-44-41(56-12)40(55-11)37(52)25(4)60-44)43-46(8,64-43)16-14-31(49)23(2)18-28(15-17-48)38(24(3)32(50)20-34(51)61-33)62-35-19-30(47(9)10)39(26(5)58-35)63-36-21-45(7,54)42(53)27(6)59-36/h14,16-17,23-30,32-33,35-44,50,52-54H,13,15,18-22H2,1-12H3/b16-14+
    • InChI Key: KZXDKUWSAVUSKI-JQIJEIRASA-N
    • SMILES: O=CCC1CC(C)C(=O)C=CC2(OC2C(COC2OC(C)C(O)C(OC)C2OC)C(CC)OC(=O)CC(O)C(C)C1OC1OC(C)C(OC2OC(C)C(O)C(C)(O)C2)C(N(C)C)C1)C |t:9|

Computed Properties

  • Exact Mass: 915.519
  • Monoisotopic Mass: 915.519
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 13
  • Complexity: 1570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 22
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 231A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.1406 (rough estimate)
  • Melting Point: 134.5°C
  • Boiling Point: 801.04°C (rough estimate)
  • Flash Point: 534.1°C
  • Refractive Index: 1.5280 (estimate)

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